Hydrogen

• IUPAC Name: molecular hydrogen
• InChI: InChI=1S/H2/h1H
• InChI Key: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• Canonical SMILES: [HH]
• Molecular Formula: H2
• DSSTOX Substance ID: DTXSID9029643
• Molecular Weight: 2.016 g/mol
• Physical Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting., Dry Powder, Water or Solvent Wet Solid; Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, highly flammable gas, Colorless gas; [HSDB] Vapor density = 0.069 (lighter than air); [HSDB], Liquid, ODOURLESS COLOURLESS COMPRESSED GAS.
• Boiling Point: -423 °F at 760 mmHg (USCG, 1999), -259.16 °C, -253 °C
• Flash Point: Flammable gas
• Solubility: In water, 1.62 mg/L at 21 °C, Soluble in about 50 volumes of water at 0 degC, Very low solubility in most liquids, 0.00162 mg/mL at 21 °C, Solubility in water, mg/l at 21 °C: 1.62 (very poor)
• Density: 0.071 at -423.4 °F (USCG, 1999) - Less dense than water; will float, 0.082 g/L, Density: 0.069 (gas) (Air= 1); 0.0700 at BP (liq); 0.0763 at 13 K (solid). One liter of gas at 0 °C weighs 0.08987 g, Physical and Thermodynmic Properties Gaseous Hydrogen[Table#5046], Physical and Thermodynamic Properties of Solid Hydrogen[Table#5048]
• Vapor Density: Relative vapor density (air = 1): 0.07
• Vapor Pressure: 1.24X10+6 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 165320
• Mechanism of Action: Substantial evidence indicates that molecular hydrogen (H2) has beneficial vascular effects because of its antioxidant and/or anti-inflammatory effects. Thus, hydrogen-rich water may prove to be an effective anti-aging drink. This study examined the effects of H2 on endothelial senescence and clarified the mechanisms involved. Hydrogen-rich medium was produced by a high-purity hydrogen gas generator. Human umbilical vein endothelial cells (HUVECs) were incubated with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) for various time periods in normal or hydrogen-rich medium. The baseline H2concentration in hydrogen-rich medium was 0.55 +/- 0.07 mmol/L. This concentration gradually decreased, and H2 was almost undetectable in medium after 12 hr. At 24 hr after TCDD exposure, HUVECs treated with TCDD exhibited increased 8OHdG and acetyl-p53 expression, decreased nicotinamide adenine dinucleotide (NAD(+))/NADH ratio, impaired Sirt1 activity, and enhanced senescence-associated beta-galactosidase. However, HUVECs incubated in hydrogen-rich medium did not exhibit these TCDD-induced changes accompanying Nrf2 activation, which was observed even after H2 was undetectable in the medium. Chrysin, an inhibitor of Nrf2, abolished the protective effects of H2 on HUVECs. H2 has long-lasting antioxidant and anti-aging effects on vascular endothelial cells through the Nrf2 pathway, even after transient exposure to H2. Hydrogen-rich water may thus be a functional drink that increases longevity. /Hydrogen-rich water/, Amyloid beta (Abeta) peptides are identified /as a/ cause of neurodegenerative diseases such as Alzheimer's disease (AD). Previous evidence suggests Abeta-induced neurotoxicity is linked to the stimulation of reactive oxygen species (ROS) production. The accumulation of Abeta-induced ROS leads to increased mitochondrial dysfunction and triggers apoptotic cell death. This suggests antioxidant therapies may be beneficial for preventing ROS-related diseases such as AD. Recently, hydrogen-rich water (HRW) has been proven effective in treating oxidative stress-induced disorders because of its ROS-scavenging abilities. However, the precise molecular mechanisms whereby HRW prevents neuronal death are still unclear. In the present study, we evaluated the putative pathways by which HRW protects against Abeta-induced cytotoxicity /in SK-N-MC cells/. Our results indicated that HRW directly counteracts oxidative damage by neutralizing excessive ROS, leading to the alleviation of Abeta-induced cell death. In addition, HRW also stimulated AMP-activated protein kinase (AMPK) in a sirtuin 1 (Sirt1)-dependent pathway, which upregulates forkhead box protein O3a (FoxO3a) downstream antioxidant response and diminishes Abeta-induced mitochondrial potential loss and oxidative stress. Taken together, our findings suggest that HRW may have potential therapeutic value to inhibit Abeta-induced neurotoxicity. /Hydrogen-rich water/, The NLRP3 inflammasome, an intracellular multi-protein complex controlling the maturation of cytokine interleukin-1beta, plays an important role in lipopolysaccharide (LPS)-induced inflammatory cascades. Recently, the production of mitochondrial reactive oxygen species (mtROS) in macrophages stimulated with LPS has been suggested to act as a trigger during the process of NLRP3 inflammasome activation that can be blocked by some mitochondria-targeted antioxidants. Known as a ROS scavenger, molecular hydrogen (H2) has been shown to possess therapeutic benefit on LPS-induced inflammatory damage in many animal experiments. Due to the unique molecular structure, H2 can easily target the mitochondria, suggesting that H2 is a potential antagonist of mtROS-dependent NLRP3 inflammasome activation. Here we have showed that, in mouse macrophages, H2 exhibited substantial inhibitory activity against LPS-initiated NLRP3 inflammasome activation by scavenging mtROS. Moreover, the elimination of mtROS by H2 resultantly inhibited mtROS-mediated NLRP3 deubiquitination, a non-transcriptional priming signal of NLRP3 in response to the stimulation of LPS. Additionally, the removal of mtROS by H2 reduced the generation of oxidized mitochondrial DNA and consequently decreased its binding to NLRP3, thereby inhibiting the NLRP3 inflammasome activation. Our findings have, for the first time, revealed the novel mechanism underlying the inhibitory effect of molecular hydrogen on LPS-caused NLRP3 inflammasome activation, highlighting the promising application of this new antioxidant in the treatment of LPS-associated inflammatory pathological damage., ... H2 decreased the tyrosine nitration level and suppressed oxidative stress damage in retinal cells. S-nitroso-N-acetylpenicillamine treatment decreased the cell numbers in the ganglion cell layer and inner nuclear layer, but the presence of H2 inhibited this reduction. These findings suggest that H2 has a neuroprotective effect against retinal cell oxidative damage, presumably by scavenging peroxynitrite. H2 reduces cellular peroxynitrite, a highly toxic reactive nitrogen species. Thus, H2 may be an effective and novel clinical tool for treating glaucoma and other oxidative stress-related diseases., Endothelial injury is a primary cause of sepsis and sepsis-induced organ damage. Heme oxygenase-1 (HO-1) plays an essential role in endothelial cellular defenses against inflammation by activating nuclear factor E2-related factor-2 (Nrf2). We found that molecular hydrogen (H2) exerts an anti-inflammatory effect. Here, we hypothesized that H2 attenuates endothelial injury and inflammation via an Nrf2-mediated HO-1 pathway during sepsis. First, we detected the effects of H2 on cell viability and cell apoptosis in human umbilical vein endothelial cells (HUVECs) stimulated by LPS. Then, we measured cell adhesion molecules and inflammatory factors in HUVECs stimulated by LPS and in a cecal ligation and puncture (CLP)-induced sepsis mouse model. Next, the role of Nrf2/HO-1 was investigated in activated HUVECs, as well as in wild-type and Nrf(-/-) mice with sepsis. We found that both 0.3 mmol/L and 0.6 mmol/L (i.e., saturated) H2-rich media improved cell viability and cell apoptosis in LPS-activated HUVECs and that 0.6 mmol/L (i.e., saturated) H2-rich medium exerted an optimal effect. H2 could suppress the release of cell adhesion molecules, such as vascular cell adhesion molecule-1 (VCAM-1) and intercellular cell adhesion molecule-1 (ICAM-1), and pro-inflammatory cytokines, such as tumor necrosis factor (TNF)-a, interleukin (IL)-1beta and high-mobility group box 1 protein (HMGB1). Furthermore, H2 could elevate anti-inflammatory cytokine IL-10 levels in LPS-stimulated HUVECs and in lung tissue from CLP mice. H2 enhanced HO-1 expression and activity in vitro and in vivo. HO-1 inhibition reversed the regulatory effects of H2 on cell adhesion molecules and inflammatory factors. H2 regulated endothelial injury and the inflammatory response via Nrf2-mediated HO-1 levels. These results suggest that H2 could suppress excessive inflammatory responses and endothelial injury via an Nrf2/HO-1 pathway. /Hydrogen-rich media/
• Color/Form: Colorless gas, ... hydrogen under ordinary conditions consists of two kinds of molecules, known as ortho- and para-hydrogen, which differ from one another by the spins of their electrons and nuclei. Normal hydrogen at room temperature contains 25% of the para form and 75% of the ortho form. The ortho form cannot be prepared in the pure state
• CAS RN: 1333-74-0, 12184-96-2, 12184-90-6, 12385-13-6, 12596-12-2, 12596-15-5, 9004-34-6
• Melting Point: -434 °F (USCG, 1999), -252.762 °C, -259.2 °C, -259 °C

Description

Hydrogen, the simplest and most abundant element in the universe, plays a crucial role in various chemical processes and is considered a clean energy carrier due to its high energy content and zero-emission combustion property. Studies have explored various methods for hydrogen synthesis, including biological processes and electrochemical methods, focusing on its efficient production and environmental benefits (D. Das, 2001).

Synthesis Analysis

Hydrogen synthesis can be achieved through several methods, including steam methane reforming, electrolysis, and biological processes. Recent advances focus on electrochemical routes for hydrogen production, which offer the potential for decentralized, small-scale production. Electrochemical synthesis involves the reduction of water or the oxidation of organic compounds to produce hydrogen, with various catalysts improving efficiency and selectivity (Yizhong Lu et al., 2019).

Scientific Research Applications

• Hydrogen Storage and Metal Hydrides : Hydrogen's interaction with metals, leading to the formation of metal hydrides, is of significant interest for hydrogen storage, crucial for a potential hydrogen economy. Metal hydrides, like nickel hydrides, offer reversible hydrogen storage capabilities, which are vital for applications like fuel cells (Quaas, Wulff, Ivanova, & Helm, 2009).

• Electrocatalysis for Hydrogen Production : The development of electrocatalysts for water electrolysis is a growing field. This process allows for sustainable and high purity hydrogen production, with research focusing on both precious and non-precious metal-based electrocatalysts (Anwar, Khan, Zhang, & Djire, 2021).

• Hydrogen Storage in Carbon Nanotubes : Carbon nanotubes have been researched as a medium for hydrogen storage, especially for mobile applications like automobile fuel. This area has seen significant advancements, aiming to make hydrogen storage more compact, safe, and efficient (Ilango & Gupta, 2013).

• Green Hydrogen in Marine Power Plants : Hydrogen is also being explored as a renewable energy source in marine applications, including hydrogen internal combustion engines, gas turbines, and fuel cells for naval vessels (Ammar & Alshammari, 2018).

• MOFs for Hydrogen Isotope Separation : Metal-organic frameworks (MOFs) are promising for D2/H2 separation, leveraging their chemical and structural features. This application is crucial for scientific research, energy generation, and medical treatment (Zhou, Vassallo, & Wu, 2020).

• Photosynthetic Hydrogen Production by Green Algae : Research has been conducted on using green algae for commercial H2 production. This process has evolved from scientific curiosity to potential commercial application, focusing on modifying photosynthesis to produce hydrogen (Melis & Happe, 2004).

• Automated Systems for Hydrogen-Oxygen Steam Generators : The development and implementation of automated systems for scientific research in hydrogen-oxygen steam generators, vital for heat and mass transfer processes, is another area of focus (Molotov, Schastlivtsev, Yamshchikova, & Molotova, 2021).

• Hydrogen Safety Engineering : Research in hydrogen safety engineering is paramount, addressing both technological and psychological aspects for the safe implementation of hydrogen technologies (Molkov, 2012).

Safety And Hazards

Hydrogen safety covers the safe production, handling, and use of hydrogen, particularly hydrogen gas fuel and liquid hydrogen. Hydrogen is non-toxic and because it is much lighter than air, it dissipates rapidly when it is released, allowing for relatively rapid dispersal of the fuel in case of a leak.

Future Directions

Hydrogen is currently enjoying unprecedented political and business momentum, with the number of policies and projects around the world expanding rapidly. Clean hydrogen and hydrogen-based fuels could help decarbonize hard-to-abate industries, mobility, and power generation.

Citations

Hydrogen: an overview

W Lubitz, W Tumas - Chemical reviews, 2007 - ACS Publications

Providing an abundant, clean, and secure renewable energy source is one of the key technological challenges facing mankind. Resurgence in the chemistry and biochemistry of …

Number of citations: 689 pubs.acs.org

The hydrogen issue

N Armaroli, V Balzani - ChemSusChem, 2011 - Wiley Online Library

… in the hydrogen economy the most important role of hydrogen … Apparently it is irrational to use electricity to make hydrogen, … strategy is the possibility to store hydrogen (Section 5), while …

Number of citations: 959 chemistry-europe.onlinelibrary.wiley.com

Sustainable hydrogen production

JA Turner - Science, 2004 - science.org

… that much hydrogen. Because energy is required to extract hydrogen from either water or biomass so that it can be used as an energy carrier, if the United States chooses a hydrogen-…

Number of citations: 496 www.science.org

The future of hydrogen–opportunities and challenges

M Ball, M Wietschel - International journal of hydrogen energy, 2009 - Elsevier

… hydrogen, the authors highlight the opportunities and the challenges of introducing hydrogen … makers with a solid and wide-ranging knowledge base concerning the hydrogen economy. …

Number of citations: 073 www.sciencedirect.com

Hydrogen energy

PP Edwards, VL Kuznetsov… - … Transactions of the …, 2007 - royalsocietypublishing.org

The problem of anthropogenically driven climate change and its inextricable link to our global society's present and future energy needs are arguably the greatest challenge facing our …

Number of citations: 398 royalsocietypublishing.org

An overview of industrial uses of hydrogen

R Ramachandran, RK Menon - International journal of hydrogen energy, 1998 - Elsevier

… Hydrogen is primarily used as a reactant. But it is also being … In this paper, current industrial uses of hydrogen in various … emission standards, need for hydrogen is experiencing a very …

Number of citations: 773 www.sciencedirect.com

Hydrogen electrocatalysis

LA Kibler - ChemPhysChem, 2006 - Wiley Online Library

… The catalytic action of the surface is to adsorb hydrogen … of molecular hydrogen gas—or vice versa for the hydrogen … ), are needed for binding hydrogen at the electrode surface. For …

Number of citations: 319 chemistry-europe.onlinelibrary.wiley.com

Adsorption of atomic hydrogen on alumina by hydrogen spillover

R Kramer, M Andre - Journal of Catalysis, 1979 - Elsevier

… on alumina consist of pairs of defects onto which hydrogen molecules chemisorb in a quasi-… by a single hydrogen atom after hydrogen spillover. Desorption of hydrogen in molecular …

Number of citations: 335 www.sciencedirect.com

Impact of hydrogen on the environment

J Nowotny, TN Veziroglu - International Journal of Hydrogen Energy, 2011 - Elsevier

The present work considers the impact of hydrogen fuel on the environment within the cycles of its generation and combustion. Hydrogen has been portrayed by the media as a fuel that …

Number of citations: 144 www.sciencedirect.com

Hydrogen sulphide

TL Guidotti - Occupational Medicine, 1996 - academic.oup.com

Hydrogen sulphide (H 2 S is the primary chemical hazard in natural gas production in ‘sour’ gas fields. It is also a hazard in sewage treatment and manure-containment operations, …

Number of citations: 268 academic.oup.com